Cas no 2172133-49-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpyrrolidine-3-carboxylic acid
• CAS No: 2172133-49-0
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6008160
• PubChem ID: 165807417
• Update Time: 2025-05-26

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpyrrolidine-3-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-3-methylpyrrolidine-3-carboxylic acid
• 2172133-49-0
• EN300-1502705

• Inchi： 1S/C24H26N2O5/c1-24(22(28)29)11-13-26(15-24)21(27)10-12-25-23(30)31-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20H,10-15H2,1H3,(H,25,30)(H,28,29)
• InChI Key： UYJWHUAXKFNVND-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpyrrolidine-3-carboxylic acid (CAS No. 2172133-49-0)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpyrrolidine-3-carboxylic acid (CAS No. 2172133-49-0) is a specialized organic molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 3-methylpyrrolidine-3-carboxylic acid backbone, makes it a valuable building block for drug discovery and bioconjugation applications. Researchers often search for "Fmoc-protected amino acid derivatives" or "pyrrolidine-based scaffolds in drug design," highlighting its relevance in modern medicinal chemistry.

In recent years, the demand for high-purity peptide intermediates like CAS 2172133-49-0 has surged due to advancements in targeted therapies and personalized medicine. The compound's Fmoc group ensures selective deprotection during solid-phase peptide synthesis (SPPS), a technique frequently queried as "SPPS protocol optimization" in scientific databases. Its methylpyrrolidine moiety also contributes to enhanced metabolic stability, a key concern in "improving peptide bioavailability" discussions.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpyrrolidine-3-carboxylic acid involves multi-step organic reactions, including carbodiimide-mediated coupling and Fmoc-group introduction. These processes align with trending searches such as "green chemistry in peptide synthesis" and "scalable Fmoc-chemistry." Analytical characterization via HPLC and mass spectrometry ensures compliance with stringent "pharmaceutical-grade purity standards," another hot topic in quality control forums.

Beyond peptide applications, this compound's chiral pyrrolidine core attracts attention in "small-molecule drug development" circles. Its rigid structure mimics bioactive conformations, addressing popular queries like "scaffold hopping in lead optimization." Storage recommendations typically include anhydrous conditions at -20°C, reflecting common user questions about "handling moisture-sensitive reagents."

With the rise of AI-assisted molecular design, computational studies on CAS 2172133-49-0 have increased, particularly regarding its "conformational flexibility" and "hydrogen-bonding patterns." These studies complement experimental data, responding to growing interest in "computational chemistry validation" techniques. The compound's LogP and polar surface area parameters also make it relevant to "ADMET prediction models" discussions.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methylpyrrolidine-3-carboxylic acid represents a versatile tool for researchers exploring "next-generation peptide therapeutics" and "structure-based drug design." Its dual functionality as both a protected amino acid and heterocyclic building block ensures continued relevance across multiple disciplines, from bioconjugation chemistry to fragment-based drug discovery.